Cas no 129278-20-2 (5-bromonaphthalene-1-carbonitrile)
129278-20-2 structure
Product Name:5-bromonaphthalene-1-carbonitrile
CAS No:129278-20-2
MF:C11H6BrN
MW:232.076041698456
CID:1224179
PubChem ID:14662113
Update Time:2025-04-20
5-bromonaphthalene-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenecarbonitrile, 5-bromo-
- 5-bromonaphthalene-1-carbonitrile
- CS-0373277
- AKOS026230358
- EN300-117502
- Z1269239669
- 5-bromo-1-naphthonitrile
- DTXSID90562723
- 129278-20-2
- SCHEMBL1343833
- 1-Cyan-5-brom-naphthalin
- C11H6BrN
- DB-083958
-
- Inchi： 1S/C11H6BrN/c12-11-6-2-4-9-8(7-13)3-1-5-10(9)11/h1-6H
- InChI Key： WSZJIUYVNILRNV-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=C(C#N)C=CC=C21
Computed Properties
- Exact Mass: 230.96838
- Monoisotopic Mass: 230.96836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
5-bromonaphthalene-1-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219000386-250mg |
5-Bromo-1-cyanonaphthalene |
129278-20-2 | 98% | 250mg |
680.00 USD | 2021-06-15 | |
| Alichem | A219000386-500mg |
5-Bromo-1-cyanonaphthalene |
129278-20-2 | 98% | 500mg |
1,009.40 USD | 2021-06-15 | |
| Alichem | A219000386-1g |
5-Bromo-1-cyanonaphthalene |
129278-20-2 | 98% | 1g |
1,651.30 USD | 2021-06-15 | |
| TRC | B999553-500mg |
5-Bromonaphthalene-1-carbonitrile |
129278-20-2 | 500mg |
$ 800.00 | 2023-09-08 | ||
| TRC | B999553-1g |
5-Bromonaphthalene-1-carbonitrile |
129278-20-2 | 1g |
$ 1240.00 | 2022-06-06 | ||
| TRC | B999553-1000mg |
5-Bromonaphthalene-1-carbonitrile |
129278-20-2 | 1g |
$ 1499.00 | 2023-04-18 | ||
| TRC | B999553-10mg |
5-bromonaphthalene-1-carbonitrile |
129278-20-2 | 10mg |
45.00 | 2021-08-15 | ||
| TRC | B999553-50mg |
5-bromonaphthalene-1-carbonitrile |
129278-20-2 | 50mg |
175.00 | 2021-08-15 | ||
| TRC | B999553-100mg |
5-Bromonaphthalene-1-carbonitrile |
129278-20-2 | 100mg |
$ 190.00 | 2023-04-18 | ||
| Enamine | EN300-117502-0.05g |
5-bromonaphthalene-1-carbonitrile |
129278-20-2 | 95.0% | 0.05g |
$168.0 | 2025-02-21 |
5-bromonaphthalene-1-carbonitrile Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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